5-Hexen-2-YN-1-OL
Overview
Description
5-Hexen-2-YN-1-OL, otherwise known as 2-hexen-1-ol, is an organic compound that belongs to the class of alcohols. It is a colorless liquid with a pleasant, fruity odor. It is found in many plants, fruits, and essential oils, and has a variety of uses in the scientific and medical fields.
Scientific Research Applications
Preparation of Terminal Alkynes
5-Hexen-2-yn-1-ol is used as a starting material for the preparation of terminal alkynes . Terminal alkynes are a class of organic compounds that have a carbon-carbon triple bond at the end of the carbon chain. They are useful in various chemical reactions and are often used in the synthesis of pharmaceuticals and other complex organic compounds .
Synthesis of Lactones
This compound is also used in the synthesis of lactones containing terminal alkyne groups . Lactones are cyclic esters that are commonly found in many natural substances. They are used in the production of various pharmaceuticals and bioactive compounds .
Production of Cinnoline-Fused Cyclic Enediyne
5-Hexen-2-yn-1-ol is used in the synthesis of cinnoline-fused cyclic enediyne . Cinnoline is a nitrogenous heterocyclic compound that is often used in medicinal chemistry due to its wide range of biological activities .
Synthesis of Lycopodium Alkaloids
This compound is used in the synthesis of lycopodium alkaloids . Lycopodium alkaloids are a group of natural products derived from club mosses (Lycopodium spp.). They have a variety of biological activities and are used in the development of drugs for treating cognitive disorders .
Synthesis of Nankakurine A and B
5-Hexen-2-yn-1-ol is used in the synthesis of (+)-nankakurine A and (+)-nankakurine B . These are natural products that have been isolated from the plant Nandina domestica. They have shown to possess antiplasmodial activity, making them potential candidates for the development of new antimalarial drugs .
Production of 7-Benzoyloxy-3-(2-Nitrophenylseleno)-1,5-Cyclodecadiyne
This compound is used in the synthesis of 7-benzoyloxy-3-(2-nitrophenylseleno)-1,5-cyclodecadiyne . This is a complex organic compound that can be used in various chemical reactions .
Mechanism of Action
Target of Action
It’s known that this compound is used in the synthesis of various organic compounds , suggesting that it may interact with a variety of molecular targets depending on the specific context.
Mode of Action
It’s known to be used in the synthesis of various organic compounds , indicating that it likely undergoes various chemical reactions to interact with its targets.
Biochemical Pathways
Given its use in the synthesis of various organic compounds , it’s likely that it participates in a variety of biochemical reactions.
Pharmacokinetics
Its physical properties such as its liquid form and density of 0926 g/mL at 25 °C may influence its bioavailability.
Result of Action
Given its use in the synthesis of various organic compounds , it’s likely that its actions result in the formation of these compounds.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 5-Hexen-2-YN-1-OL. For instance, its volatility might increase with temperature, leading to a higher risk of inhalation exposure . Therefore, it’s important to handle this compound in a controlled environment to ensure safety and efficacy .
properties
IUPAC Name |
hex-5-en-2-yn-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O/c1-2-3-4-5-6-7/h2,7H,1,3,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSOMTIQGBYHOJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC#CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90434416 |
Source
|
| Record name | 5-HEXEN-2-YN-1-OL | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90434416 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
96.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Hexen-2-YN-1-OL | |
CAS RN |
2749-86-2 |
Source
|
| Record name | 5-HEXEN-2-YN-1-OL | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90434416 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Chloro-2,3-dimethyl-1H-pyrrolo[2,3-c]pyridine](/img/structure/B1626231.png)
